Cas no 95701-58-9 (Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate))

Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate) is a bifunctional compound featuring pyridine and carbamate moieties linked by a hexane spacer. Its structure enables versatile applications in coordination chemistry, catalysis, and materials science. The pyridine groups provide strong metal-binding capabilities, while the carbamate linkages offer stability and potential for further functionalization. The hexyl chain imparts flexibility, facilitating interactions with hydrophobic environments. This compound is particularly useful in designing metal-organic frameworks (MOFs) or as a ligand in transition metal catalysis. Its balanced hydrophilicity and lipophilicity make it suitable for hybrid material synthesis. Careful handling is advised due to potential reactivity of the carbamate groups under certain conditions.

Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate) structure

95701-58-9 structure

Product Name:Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)

CAS No:95701-58-9

MF:C₂₀H₂₆N₄O₄

MW:386.444844722748

CID:1090275

PubChem ID:71721508

Update Time:2025-10-17

Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate) Chemical and Physical Properties

Names and Identifiers

- Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)
- DISTIGMINE BROMIDE INTERMEDIATE
- pyridin-3-yl N-methyl-N-[6-[methyl(pyridin-3-yloxycarbonyl)amino]hexyl]carbamate
- A858949
- 95701-58-9
- DTXSID90857065
- Di(pyridin-3-yl)hexane-1,6-diylbis(methylcarbamate)
- Dipyridin-3-yl hexane-1,6-diylbis(methylcarbamate)
- PYRIDIN-3-YL N-METHYL-N-(6-{METHYL[(PYRIDIN-3-YLOXY)CARBONYL]AMINO}HEXYL)CARBAMATE
- AKOS022175154
- MDL： MFCD27923093
- Inchi： 1S/C20H26N4O4/c1-23(19(25)27-17-9-7-11-21-15-17)13-5-3-4-6-14-24(2)20(26)28-18-10-8-12-22-16-18/h7-12,15-16H,3-6,13-14H2,1-2H3
- InChI Key： YCEBUCSHXWRUJW-UHFFFAOYSA-N
- SMILES： O(C1C=NC=CC=1)C(N(C)CCCCCCN(C(=O)OC1C=NC=CC=1)C)=O

Computed Properties

Exact Mass: 386.19540532g/mol
Monoisotopic Mass: 386.19540532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 13
Complexity: 435
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 84.9Å²

Experimental Properties

Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (50 g/l) (25 º C),

Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM174655-1g	Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)	95701-58-9	97%	1g	$489	2021-08-05
Chemenu	CM174655-1g	Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)	95701-58-9	97%	1g	$479	2022-06-09
Alichem	A029195259-1g	Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)	95701-58-9	97%	1g	$417.78	2023-08-31
Ambeed	A628445-1g	Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)	95701-58-9	97%	1g	$435.0	2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750597-1g	Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)	95701-58-9	98%	1g	￥3654.00	2024-04-23
Crysdot LLC	CD11003434-1g	Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)	95701-58-9	97%	1g	$518	2024-07-19